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Compound of Interest

Compound Name: Lrrk2-IN-4

Cat. No.: B12415601 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides detailed, step-by-step

procedures for the safe disposal of Lrrk2-IN-4, a compound utilized in laboratory research.

While a specific Safety Data Sheet (SDS) for Lrrk2-IN-4 is not readily available, this document

leverages safety and disposal information from a closely related compound, LRRK2-IN-2, to

establish best practices.

Hazard Identification and Safety Precautions
Based on the data for the related compound LRRK2-IN-2, Lrrk2-IN-4 should be handled with

care. The primary hazards identified are:

Acute Oral Toxicity: Harmful if swallowed.[1]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE) is mandatory when handling Lrrk2-IN-4. This includes,

but is not limited to:

Safety glasses

Lab coat

Gloves
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Step-by-Step Disposal Protocol
Adherence to the following procedural steps is critical for the safe and compliant disposal of

Lrrk2-IN-4.

1. Waste Segregation and Collection:

Solid Waste: Collect all solid Lrrk2-IN-4 waste, including contaminated consumables such as

pipette tips, tubes, and gloves, in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Solutions containing Lrrk2-IN-4 should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste unless

explicitly permitted by your institution's environmental health and safety (EHS) department.

Sharps: Any sharps contaminated with Lrrk2-IN-4 must be disposed of in a designated

sharps container that is puncture-resistant and leak-proof.

2. Labeling:

All waste containers must be accurately and clearly labeled with "Hazardous Waste," the full

chemical name "Lrrk2-IN-4," and the associated hazard symbols (e.g., harmful, toxic to

aquatic life).

3. Storage:

Store waste containers in a designated, secure, and well-ventilated secondary containment

area, away from incompatible materials.[1] Follow the storage temperature guidelines

provided for the pure compound, which is typically at -20°C for powder or -80°C when in

solvent.[1]

4. Disposal:

Never dispose of Lrrk2-IN-4 down the drain or in regular trash.[1]

All waste containing Lrrk2-IN-4 must be disposed of through an approved waste disposal

plant or a licensed hazardous waste management company.[1]
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Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

5. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill using absorbent materials.

Collect the contaminated absorbent material and place it in a sealed hazardous waste

container.

Clean the spill area thoroughly with an appropriate solvent and then soap and water.

Report the spill to your EHS department.

Quantitative Data Summary
The following table summarizes key quantitative data for a related LRRK2 inhibitor, LRRK2-IN-

2, which can be used as a reference for handling Lrrk2-IN-4.

Property Value Reference Compound

Molecular Formula C23H23Cl2F3N6O2 LRRK2-IN-2[1]

Molecular Weight 543.37 g/mol LRRK2-IN-2[1]

GHS Classification
Acute toxicity, Oral (Category

4)
LRRK2-IN-2[1]

Acute aquatic toxicity

(Category 1)
LRRK2-IN-2[1]

Chronic aquatic toxicity

(Category 1)
LRRK2-IN-2[1]

Visualizing the Disposal Workflow
To further clarify the proper disposal procedures, the following workflow diagram illustrates the

key steps from waste generation to final disposal.
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Caption: Workflow for the proper disposal of Lrrk2-IN-4.
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This comprehensive guide, including the detailed protocol and visual workflow, is designed to

ensure the safe handling and disposal of Lrrk2-IN-4 in a laboratory setting, thereby protecting

researchers and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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